6-Phenylnaphthalen-2-ol
Cat. No. B3328498
M. Wt: 220.26 g/mol
InChI Key: PZOXFBPKKGTQDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08263770B2
Procedure details
In a three-necked flask equipped with a condenser, a thermometer and a stirrer were placed 26.8 g of 6-bromo-2-naphthol, 4.6 g of tetrakistriphenylphosphinepalladium and 100 ml of toluene and the mixture was stirred at 50° C. When the solids nearly dissolved, a solution of 14.6 g of phenylboronic acid in 100 ml of ethanol was added and stirred. When the solutions mixed with each other, a solution of 30 g of sodium carbonate in 100 ml of water was added, the mixture was heated to the reflux temperature and stirred for 1 hour. Upon completion of the reaction, dilute hydrochloric acid was added until the aqueous layer became weakly acidic, the organic layer was recovered and the solvent was distilled off under reduced pressure. The crude product was recrystallized from 50 ml of toluene and the crystals collected by filtration were washed with toluene and dried at 80° C. under reduced pressure to give 11.9 g of 6-phenyl-2-naphthol. The unreacted 6-bromo-2-naphthol was not detected by HPLC.
Name
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH:8]=[C:7]([OH:12])[CH:6]=[CH:5]2.[C:13]1(B(O)O)[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C(=O)([O-])[O-].[Na+].[Na+].Cl>C(O)C.O.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1(C)C=CC=CC=1>[C:13]1([C:2]2[CH:3]=[C:4]3[C:9](=[CH:10][CH:11]=2)[CH:8]=[C:7]([OH:12])[CH:6]=[CH:5]3)[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:2.3.4,^1:36,38,57,76|
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Inputs
Step One
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Name
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Quantity
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26.8 g
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Type
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reactant
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Smiles
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BrC=1C=C2C=CC(=CC2=CC1)O
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Step Two
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Name
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Quantity
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14.6 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)B(O)O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Five
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Name
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Quantity
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4.6 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Step Six
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a three-necked flask equipped with a condenser
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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When the solids nearly dissolved
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STIRRING
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Type
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STIRRING
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Details
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stirred
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ADDITION
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Type
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ADDITION
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Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated to the reflux temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred for 1 hour
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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was added until the aqueous layer
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CUSTOM
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Type
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CUSTOM
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|
Details
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the organic layer was recovered
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the solvent was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was recrystallized from 50 ml of toluene
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FILTRATION
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Type
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FILTRATION
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Details
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the crystals collected by filtration
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WASH
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Type
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WASH
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Details
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were washed with toluene
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried at 80° C. under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC=C1)C=1C=C2C=CC(=CC2=CC1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 45.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
